Cas no 1806826-99-2 (5-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine)

• Product Name: 5-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine
• CAS No: 1806826-99-2
• MF: C₇H₄F₂N₂O₂
• MW: 186.115668296814
• CID: 4918102
• Update Time: 2025-08-04

5-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine

• Inchi： 1S/C7H4F2N2O2/c8-6(9)5-3(2-10)1-4(12)7(13)11-5/h1,6,12H,(H,11,13)
• InChI Key： SRPZWANFWCZTDC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(C(N1)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 362
• XLogP3: 0.1
• Topological Polar Surface Area: 73.1

Additional information on 5-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine

Professional Introduction to 5-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine (CAS No. 1806826-99-2)

5-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine, with the CAS number 1806826-99-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a pyridine core substituted with a cyano group at the 5-position and a difluoromethyl group at the 6-position, along with hydroxyl groups at the 2- and 3-positions. Its unique structural attributes make it a valuable intermediate in the development of novel therapeutic agents.

The< strong>pyridine scaffold is widely recognized for its biological activity and is a common motif in many pharmacologically active molecules. The presence of the< strong>cyano group introduces a polar site for potential hydrogen bonding interactions, while the< strong>difluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the< strong>hydroxyl groups provide further opportunities for functionalization and interaction with biological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The< strong>5-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine structure has been explored as a lead compound in several research initiatives. For instance, studies have demonstrated its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The< strong>difluoromethyl substitution, in particular, has been shown to improve binding affinity and selectivity by modulating electronic properties and steric interactions.

The< strong>hydroxyl groups in this compound can be further modified through various chemical reactions, such as etherification or esterification, to enhance solubility or target specific biological processes. This flexibility makes it a versatile building block for medicinal chemists seeking to design novel analogs with improved pharmacokinetic profiles.

The synthesis of< strong>5-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine involves multi-step organic transformations that highlight its synthetic utility. Researchers have developed efficient synthetic routes that leverage palladium-catalyzed cross-coupling reactions and nucleophilic substitutions to construct the pyridine core with high regioselectivity. These methods not only showcase the compound's synthetic accessibility but also its potential for large-scale production.

The pharmacological evaluation of< strong>5-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine has revealed promising results in preclinical studies. Its ability to interact with biological targets suggests it may have therapeutic applications in areas such as oncology and inflammatory diseases. Furthermore, computational modeling has been employed to predict binding modes and optimize lead structures derived from this scaffold.

In conclusion, 5-Cyano-6-(difluoromethyl)-2,3-dihydroxypyridine (CAS No. 1806826-99-2) represents a significant advance in pharmaceutical chemistry due to its unique structural features and potential biological activity. Its development as a therapeutic agent continues to be an area of active research, driven by its versatility as a synthetic intermediate and its promising pharmacological properties.